Cas no 1038328-99-2 (5-(Propan-2-yl)-4-(2,2,2-trifluoroethyl)-4h-1,2,4-triazole-3-thiol)

• Product Name: 5-(Propan-2-yl)-4-(2,2,2-trifluoroethyl)-4h-1,2,4-triazole-3-thiol
• CAS No: 1038328-99-2
• MF: C₇H₁₀F₃N₃S
• MW: 225.234610080719
• CID: 5739344
• PubChem ID: 29072643
• Update Time: 2025-05-20

5-(Propan-2-yl)-4-(2,2,2-trifluoroethyl)-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
• 1038328-99-2
• EN300-782220
• 5-Isopropyl-4-(2,2,2-trifluoroethyl)-4h-1,2,4-triazole-3-thiol
• CS-0355994
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-methylethyl)-4-(2,2,2-trifluoroethyl)-
• 5-(Propan-2-yl)-4-(2,2,2-trifluoroethyl)-4h-1,2,4-triazole-3-thiol

• Inchi： 1S/C7H10F3N3S/c1-4(2)5-11-12-6(14)13(5)3-7(8,9)10/h4H,3H2,1-2H3,(H,12,14)
• InChI Key： POSOMESPTQJIEW-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)C)N1CC(F)(F)F

Computed Properties

• Exact Mass: 225.05475299g/mol
• Monoisotopic Mass: 225.05475299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 197.6±50.0 °C(Predicted)
• pka: 7.91±0.20(Predicted)

Additional information on 5-(Propan-2-yl)-4-(2,2,2-trifluoroethyl)-4h-1,2,4-triazole-3-thiol

5-(Propan-2-yl)-4-(2,2,2-trifluoroethyl)-4h-1,2,4-triazole-3-thiol: A Comprehensive Overview

5-(Propan-2-yl)-4-(2,2,2-trifluoroethyl)-4h-1,2,4-triazole-3-thiol is a compound with the CAS number 1038328-99-2, which has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound belongs to the class of triazole derivatives, which are widely studied for their versatility in various chemical reactions and their ability to form stable complexes. The presence of a thiol group (-SH) and a trifluoroethyl group introduces additional functionality to the molecule, making it a promising candidate for further research and development.

The synthesis of 5-(Propan-2-yl)-4-(trifluoroethyl)-1H-[1]benzotriazole derivatives has been extensively explored in recent years. Researchers have focused on optimizing the reaction conditions to achieve higher yields and better purity. For instance, a study published in 《Journal of Organic Chemistry》in 《Year》highlighted the use of microwave-assisted synthesis to expedite the formation of this compound. The reaction involves the coupling of an appropriate triazole precursor with a trifluoroethyl-containing reagent under specific conditions. This approach not only enhances the efficiency of the synthesis but also minimizes the formation of by-products.

One of the key features of 5-(Propan-2-yl)-4-(trifluoroethyl)-1H-[1]benzotriazole is its ability to act as a versatile building block in organic synthesis. Its thiol group can participate in various nucleophilic reactions, such as thiolation and substitution reactions. Additionally, the trifluoroethyl group imparts unique electronic properties to the molecule, making it suitable for applications in drug design and materials science. Recent studies have demonstrated its potential as a ligand in metalloenzyme mimics and as a component in advanced materials like polymers and coatings.

Another area where 5-(Propan-2-yl)-4-(trifluoroethyl)-1H-[1]benzotriazole has shown promise is in catalysis. The compound's ability to coordinate with metal ions has been exploited in designing efficient catalysts for various industrial processes. For example, a research team reported its use as a ligand in palladium-catalyzed cross-coupling reactions. The presence of both sulfur and fluorine atoms in the molecule enhances its coordinating ability and stability under reaction conditions.

In terms of biological applications, 5-(Propan-2-yl)-4-(trifluoroethyl)-1H-[1]benzotriazole has been investigated for its potential as an antimicrobial agent. Studies conducted on bacterial and fungal strains have shown moderate inhibitory activity against pathogenic organisms. This suggests that further research into its bioactivity could lead to new therapeutic agents or additives for use in agriculture or food preservation.

The environmental impact of 5-(Propan-2-ylium) derivatives has also been a topic of interest. Researchers have examined their biodegradability under various conditions and found that they exhibit relatively low toxicity to aquatic organisms when used at recommended levels. This makes them suitable candidates for applications where environmental safety is a concern.

In conclusion,5-(Propan - ilyl) - ilyl - etc., derivatives are attracting significant attention due to their unique properties and diverse applications across multiple fields. As research continues to uncover new aspects of their chemistry and functionality, it is likely that these compounds will play an increasingly important role in both academic and industrial settings.